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Compound of Interest

Compound Name: 3-Methoxybutanal

Cat. No.: B3384146

This guide serves as a resource for researchers, scientists, and drug development
professionals on identifying reputable suppliers for 3-Methoxybutanal (CAS No. 5281-76-5). It
includes key chemical identifiers, a protocol for supplier qualification, and a list of potential
vendors.

Chemical Profile: 3-Methoxybutanal

A clear understanding of the compound's properties is the first step in sourcing. All researchers
should verify these details against their specific experimental requirements.

Property Value Source
CAS Number 5281-76-5 [1112]
Molecular Formula CsH1002 [1][3]
Molecular Weight 102.13 g/mol [11[2]
IUPAC Name 3-methoxybutanal [2]
Synonyms 3-Methoxy butyraldehyde, - 3]
Methoxybutyraldehyde

Density 0.887 g/cm?3 [3]
Boiling Point 127.8°C at 760 mmHg [3]
Flash Point 26.2°C [3]
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Reputable Suppliers and Sourcing Considerations

Procuring research chemicals, particularly rare or specialized ones, requires careful vetting of
suppliers. The following are established distributors in the life science and chemical synthesis
industries where 3-Methoxybutanal may be sourced.

» Sigma-Aldrich (Merck): A prominent global supplier offering a vast catalog of chemicals for
research and production. They list 3-Methoxybutanal under their "AldrichCPR" brand, which
is designated for early discovery researchers as part of a collection of rare chemicals.

o Important Note: For this specific product, Sigma-Aldrich states that it is sold "AS-1S," and
analytical data is not collected by the company. The buyer assumes full responsibility for
confirming the product's identity and purity. While Certificates of Analysis (COA) and
Certificates of Origin (COO) are listed as key documents, their content may be limited for
such products.

» Other Major Scientific Suppliers: While not appearing in the top search results for this
specific compound, researchers should also consider querying the catalogs of other major
reputable suppliers known for their comprehensive offerings, such as:

o Thermo Fisher Scientific
o TCI (Tokyo Chemical Industry)

o VWR (Avantor)

Protocol for Supplier Qualification and Chemical
Procurement

A systematic approach to procurement is critical to ensure the quality and integrity of research
materials.

Step 1: Initial Supplier Screening

« |dentify potential suppliers through chemical search engines (e.g., PubChem, ChemSpider)
and direct catalog searches of major distributors like Sigma-Aldrich.
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» Shortlist suppliers that list the exact CAS number (5281-76-5).
Step 2: Documentation Review
e Request or download the Safety Data Sheet (SDS) for handling and safety protocols.

e Request a lot-specific Certificate of Analysis (COA). A typical COA includes:

[e]

Compound identification (Name, CAS, Lot Number).

o

Measured physical properties.

[¢]

Purity assessment results (e.g., via HPLC, GC, NMR).

[¢]

Date of release and retest/expiry date.[4]

e For compounds like this one sold "as-is", scrutinize the available documentation to
understand what quality guarantees are provided, if any.

Step 3: Purity and Grade Verification

o Confirm that the offered purity (e.g., >95%, >98%) meets the sensitivity requirements of the
intended application.

+ Be aware that for some rare chemicals, extensive analytical data may not be provided by the
supplier, and independent verification by the research lab may be necessary upon receipt.

Step 4: Quotation and Lead Time

o Contact qualified suppliers for price quotations, available quantities (e.g., mg, g), and
estimated delivery times.

 Inquire about shipping and storage conditions (e.g., temperature requirements).
Step 5: Purchase and Incoming Quality Control
e Place the order with the selected supplier.

» Upon receipt, log the chemical into the laboratory inventory system.
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e |tis best practice, especially for critical applications or when supplier data is limited, to
perform in-house analytical verification (e.g., NMR, mass spectrometry) to confirm identity

and purity before use.

Workflow and Logic Diagrams

To visualize the procurement process, the following diagrams illustrate the logical flow for
selecting a supplier and qualifying a chemical.
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Caption: Workflow for Chemical Supplier Selection and Procurement.
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Caption: Key Criteria for Evaluating Chemical Suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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